![molecular formula C24H25NO3 B6511241 N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]cyclohexanecarboxamide CAS No. 929504-64-3](/img/structure/B6511241.png)
N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]cyclohexanecarboxamide
Description
N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]cyclohexanecarboxamide, or MMB-CHC for short, is a cyclic amide derived from cyclohexanecarboxylic acid and 4-methylbenzoyl-1-benzofuran-3-ylmethyl. It is a synthetic molecule that has become increasingly popular in the scientific community due to its potential applications in drug discovery, medical research, and laboratory experiments. MMB-CHC has been found to possess a wide range of biochemical and physiological properties, making it a useful tool for researchers looking to explore the molecular mechanisms of action. In
Scientific Research Applications
Antioxidant Activity
N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]cyclohexanecarboxamide exhibits antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals, which can cause oxidative damage to cells and tissues. Researchers have investigated its potential as a natural antioxidant in food preservation, skincare products, and pharmaceutical formulations .
Metal Chelation
Metal chelation refers to the binding of metal ions by organic molecules. This compound has been shown to effectively chelate metal ions. Metal chelators find applications in treating metal toxicity, as well as in industrial processes such as wastewater treatment and metal recovery .
Pharmaceutical Research
Given its unique structure, N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]cyclohexanecarboxamide could serve as a lead compound for drug development. Researchers may explore its potential as an anti-inflammatory, antiviral, or anticancer agent. Further studies are needed to elucidate its pharmacological mechanisms .
Photoprotective Agents
Benzofuran derivatives often exhibit UV-absorbing properties. This compound could be investigated for its photoprotective effects in sunscreens, cosmetics, and other skin care products. Its ability to absorb UV radiation may help prevent skin damage caused by sun exposure .
Biological Imaging
Fluorescent compounds are valuable tools in biological imaging. Researchers might explore the fluorescence properties of N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]cyclohexanecarboxamide for use in cellular imaging, tracking specific molecules, or studying cellular processes .
Chemical Sensors
Certain benzofuran derivatives exhibit sensitivity to specific analytes. Researchers could explore the potential of this compound as a chemical sensor, detecting specific ions or molecules in environmental monitoring, medical diagnostics, or industrial quality control .
properties
IUPAC Name |
N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO3/c1-15-8-10-17(11-9-15)22(26)23-16(2)20-14-19(12-13-21(20)28-23)25-24(27)18-6-4-3-5-7-18/h8-14,18H,3-7H2,1-2H3,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKIYLAKCGHCQLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=CC(=C3)NC(=O)C4CCCCC4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]cyclohexanecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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